Cas no 127661-47-6 (Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate)

• Product Name: Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate
• CAS No: 127661-47-6
• MF: C₁₃H₉BrN₂O₂
• MW: 305.126762151718
• CID: 4566380
• Update Time: 2025-06-25

Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate

• Inchi： 1S/C13H9BrN2O2/c1-18-13(17)12-11-8(4-5-15-12)9-6-7(14)2-3-10(9)16-11/h2-6,16H,1H3
• InChI Key： MERXYXILFGTVNJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C2=CC=NC(C(OC)=O)=C12

Additional information on Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate

Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate (CAS No. 127661-47-6): An Overview

Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate (CAS No. 127661-47-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate is characterized by a pyrido[3,4-b]indole core with a bromine substituent at the 6-position and a methyl ester group at the 1-carboxylate position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research and development purposes.

Recent studies have highlighted the potential of Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate in modulating key signaling pathways involved in disease progression. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate has also been investigated for its potential anti-cancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The neuroprotective effects of Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate have also been explored in preclinical studies. Research published in the journal Neuropharmacology has shown that this compound can protect neurons from oxidative stress-induced damage by enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate indole derivative with a pyridine-containing reagent followed by bromination and esterification steps. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

In terms of safety and handling, it is important to note that while Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in a well-ventilated area or fume hood.

Future research on Methyl 6-bromo-9H-pyrido[3,4-b]indole-1-carboxylate is likely to focus on further elucidating its mechanism of action and optimizing its pharmacological properties for clinical applications. Preclinical studies will be essential to determine its efficacy and safety profile in animal models before advancing to human clinical trials. Additionally, efforts to develop more efficient synthetic methods and explore structure-activity relationships (SAR) will be crucial for advancing this compound towards therapeutic use.